Cas no 1868968-92-6 (4-(3-Bromo-2-fluorophenyl)but-3-en-2-one)

• Product Name: 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one
• CAS No: 1868968-92-6
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 5892634
• PubChem ID: 131242569
• Update Time: 2025-10-21

4-(3-Bromo-2-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1905099
• 4-(3-bromo-2-fluorophenyl)but-3-en-2-one
• 1868968-92-6
• 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one

• Inchi： 1S/C10H8BrFO/c1-7(13)5-6-8-3-2-4-9(11)10(8)12/h2-6H,1H3/b6-5+
• InChI Key： KAWVDKROYPAKTB-AATRIKPKSA-N
• SMILES： BrC1=CC=CC(/C=C/C(C)=O)=C1F

Computed Properties

• Exact Mass: 241.97426g/mol
• Monoisotopic Mass: 241.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one

Comprehensive Overview of 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one (CAS No. 1868968-92-6)

4-(3-Bromo-2-fluorophenyl)but-3-en-2-one (CAS No. 1868968-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated and brominated aromatic ketone is a versatile intermediate, often utilized in the synthesis of complex molecules. Its unique structure, featuring a butenone moiety attached to a halogenated phenyl ring, makes it valuable for applications in drug discovery, agrochemicals, and advanced materials.

The compound's CAS number 1868968-92-6 is a critical identifier for researchers and manufacturers seeking high-purity reagents. With the growing demand for halogenated compounds in medicinal chemistry, 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one has become a focal point for studies targeting kinase inhibitors and anti-inflammatory agents. Its electron-withdrawing properties, attributed to the bromo and fluoro substituents, enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions.

In recent years, the compound has been linked to innovations in green chemistry and sustainable synthesis. Researchers are exploring its role in catalyzed reactions to minimize waste and improve yields. This aligns with the global push for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. Additionally, its potential in photovoltaic materials and OLED technology has sparked interest, as the conjugated system of the molecule may contribute to enhanced electron transport properties.

From a commercial perspective, 4-(3-Bromo-2-fluorophenyl)but-3-en-2-one is often discussed alongside custom synthesis and bulk-scale production queries. Suppliers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of GMP-compliant laboratories. The compound's stability under ambient storage conditions and compatibility with common organic solvents further boosts its practicality.

For those investigating structure-activity relationships (SAR), this compound serves as a model for studying steric and electronic effects in aromatic systems. Its X-ray crystallography data and NMR spectra are frequently referenced in publications, addressing common search terms like "halogenated ketone characterization" and "fluorophenyl derivatives applications". Future research may explore its utility in bioconjugation or as a precursor for heterocyclic scaffolds, further expanding its scientific footprint.